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Compound of Interest

Compound Name: Fluvastatin sodium hydrate

Cat. No.: B12044414

Get Quote

Executive Summary: The "Zero-Release" Standard
Fluvastatin Sodium Hydrate (CAS: 93957-55-2) is a potent HMG-CoA reductase inhibitor.

While its primary utility is lowering cholesterol in humans, its environmental persistence poses

significant risks to aquatic ecosystems.[1] Under no circumstances should this compound be

discharged into municipal wastewater systems (drains).

Core Directive: All waste containing Fluvastatin Sodium Hydrate must be segregated for

High-Temperature Incineration. This includes stock solutions, contaminated PPE, and HPLC

effluents.

Chemical Profile & Hazard Identification
To handle this compound safely, one must understand not just what it is, but how it interacts

with biological systems.

Physicochemical Properties & GHS Classification
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Property Specification

Chemical Name Fluvastatin Sodium Hydrate

CAS Number 93957-55-2

Molecular Formula C24H25FNNaO4[2] · xH2O

Solubility Soluble in water, ethanol, and methanol

Signal Word WARNING / DANGER

Hazard Codes (GHS)
Code Hazard Description Operational Implication

H361
Suspected of damaging fertility

or the unborn child.

Strict Dust Control: Use HEPA-

filtered enclosures; pregnant

personnel should avoid

handling.

H302
Harmful if swallowed.[3][4][5]

[6]

Hygiene: Double-glove

protocol required.

H318
Causes serious eye damage.

[3][4]

PPE: Chemical splash goggles

are mandatory (Safety glasses

are insufficient for powders).

H412
Harmful to aquatic life with

long-lasting effects.[3][4]

Disposal: Absolute prohibition

on drain disposal.

The Scientific Rationale: Why Incineration?
Expertise & Causality

Many researchers ask why non-radioactive, non-infectious small molecules require such strict

disposal. The answer lies in evolutionary conservation.

Mechanism of Action: Fluvastatin targets the HMG-CoA reductase enzyme.[2][7][8][9] This

enzyme is evolutionarily conserved across vertebrates, including fish.
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Aquatic Toxicity: When leached into waterways, statins can disrupt lipid metabolism and

reproduction in aquatic species even at ng/L concentrations.

Persistence: Fluvastatin is not fully removed by standard municipal wastewater treatment

plants (WWTPs).

Therefore, High-Temperature Incineration (>1000°C) is the only validated method to break the

fluorophenyl-indole backbone, preventing bioaccumulation in the environment.

Operational Protocols: Waste Segregation
A. Solid Waste (Pure Substance & Contaminated Debris)
Applicable to: Expired powder, weighing boats, contaminated gloves, bench paper.

Containment: Place solid waste directly into a clear, wide-mouth polyethylene (HDPE) jar.

Secondary Containment: Seal the jar and place it inside a secondary clear hazardous waste

bag (4-mil thickness).

Labeling: Apply a yellow "Hazardous Waste" label.

Constituents: "Fluvastatin Sodium Hydrate, Solid Debris"

Hazard Checkbox: Toxic, Reproductive Toxin.[4][5][6]

B. Liquid Waste (Stock Solutions & HPLC Effluent)
Applicable to: Dissolved samples in DMSO, Methanol, or Water.

Segregation: Do not mix with general organic solvents if possible. Dedicate a specific "Statin

Waste" carboy if volume permits.

Compatibility: Fluvastatin is compatible with standard HPLC solvents

(Acetonitrile/Methanol/Water).

Note: Ensure the waste stream is not acidified below pH 3, as this may cause precipitation

of the free acid form, creating sludge in the waste container.
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Labeling:

Constituents: "Acetonitrile (50%), Water (50%), Fluvastatin Na (<1%)"

Hazard Checkbox: Flammable, Toxic.

Decision Logic & Workflows
Workflow 1: Waste Stream Segregation
This decision tree ensures that every gram of Fluvastatin is routed to the correct destruction

path.

Fluvastatin Waste Generated

Physical State?

Liquid (Solution) Solid (Powder/Debris)

Contains Halogenated
Solvents (DCM/Chloroform)?

Stream A: Non-Halogenated
(HPLC Waste/MeOH)

No

Stream B: Halogenated
Organic Waste

Yes

FINAL DISPOSITION:
High-Temp Incineration

Is it a Sharp?
(Needle/Broken Glass)

Stream C: Bio/Chem Sharps
(Rigid Container)

Yes

Stream D: Solid Chem Waste
(Double Bagged)

No

Click to download full resolution via product page
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Figure 1: Decision Logic for Fluvastatin Waste Segregation. All paths lead to incineration to

ensure environmental safety.

Emergency Response: Spill Protocol
Self-Validating Safety Step: Always assume the powder is easily aerosolized.

Workflow 2: Spill Cleanup Procedure

Spill Detected 1. Assess Volume & Form
(Powder vs Liquid)

2. Don PPE:
Nitrile Gloves (Double),

Goggles, N95 Mask

3a. POWDER:
Cover with wet paper towels

to prevent dust.If Solid

3b. LIQUID:
Absorb with inert pads

(Vermiculite/Mat).

If Liquid
4. Clean Surface:

Wipe with 70% Ethanol
until residue is gone.

5. Disposal:
All materials into

Hazardous Waste Stream.

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol prioritizing dust suppression.[4]

Regulatory Compliance (USA Focus)
While Fluvastatin is not explicitly "P-listed" or "U-listed" under federal RCRA regulations, it must

be managed as Non-RCRA Regulated Hazardous Waste due to its pharmacological potency

and reproductive toxicity profile.

EPA Rule: Under the Management Standards for Hazardous Waste Pharmaceuticals

(Subpart P), healthcare and research facilities are prohibited from sewering hazardous

pharmaceutical waste [1].

Best Practice: Treat as DOT Hazard Class 9 (Environmentally Hazardous Substance) during

transport if shipping pure bulk powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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